2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine
Overview
Description
2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine, commonly referred to as BTEA, is an organic compound that has been used in a variety of scientific research applications. BTEA is a derivative of the amine class of compounds and is composed of a four-carbon chain with a bromine atom at the end. The compound has been studied for its potential applications in drug development, biochemistry, and physiology.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine involves the reaction of 4-bromo-2,3,5,6-tetramethylbenzaldehyde with ethylmagnesium bromide followed by reductive amination with ammonia.", "Starting Materials": [ "4-bromo-2,3,5,6-tetramethylbenzaldehyde", "ethylmagnesium bromide", "ammonia" ], "Reaction": [ "Step 1: 4-bromo-2,3,5,6-tetramethylbenzaldehyde is reacted with ethylmagnesium bromide in anhydrous ether to form 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-ol.", "Step 2: The resulting alcohol is then reacted with ammonia in the presence of a reducing agent such as sodium triacetoxyborohydride to form 2-(4-bromo-2,3,5,6-tetramethylphenyl)ethan-1-amine.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2731007-56-8 |
Molecular Formula |
C12H18BrN |
Molecular Weight |
256.2 |
Purity |
95 |
Origin of Product |
United States |
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